1. Home
  2. Product
  3. ethyl 2-[(3,5-dibromo-2-iodobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
ethyl 2-[(3,5-dibromo-2-iodobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate ethyl 2-[(3,5-dibromo-2-iodobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0990025
InChI: InChI=1S/C17H14Br2INO3S/c1-2-24-17(23)13-9-4-3-5-12(9)25-16(13)21-15(22)10-6-8(18)7-11(19)14(10)20/h6-7H,2-5H2,1H3,(H,21,22)
SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC(=CC(=C3I)Br)Br
Molecular Formula: C17H14Br2INO3S
Molecular Weight: 599.1 g/mol

ethyl 2-[(3,5-dibromo-2-iodobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

CAS No.:

Cat. No.: VC0990025

Molecular Formula: C17H14Br2INO3S

Molecular Weight: 599.1 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[(3,5-dibromo-2-iodobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate -

Specification

Molecular Formula C17H14Br2INO3S
Molecular Weight 599.1 g/mol
IUPAC Name ethyl 2-[(3,5-dibromo-2-iodobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
Standard InChI InChI=1S/C17H14Br2INO3S/c1-2-24-17(23)13-9-4-3-5-12(9)25-16(13)21-15(22)10-6-8(18)7-11(19)14(10)20/h6-7H,2-5H2,1H3,(H,21,22)
Standard InChI Key ZTDSVFMOSASBKI-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC(=CC(=C3I)Br)Br
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=C(C(=CC(=C3)Br)Br)I

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19